Cas no 306935-41-1 (1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid)

1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid is a benzotriazole derivative with a carboxylic acid functional group at the 5-position and an isopropyl substituent on the triazole ring. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The benzotriazole core provides stability and reactivity, while the carboxylic acid group enables further functionalization through esterification, amidation, or other coupling reactions. The isopropyl moiety may influence steric and electronic properties, enhancing selectivity in certain applications. Its structural features make it suitable for developing corrosion inhibitors, agrochemicals, or biologically active molecules. Proper handling is advised due to potential reactivity.
1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid structure
306935-41-1 structure
Product Name:1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid
CAS No:306935-41-1
MF:C10H11N3O2
MW:205.213241815567
MDL:MFCD01570664
CID:300104
PubChem ID:2736690
Update Time:2025-11-01

1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-1H-benzo[d][1,2,3]triazole-5-carboxylic acid
    • 1H-Benzotriazole-5-carboxylicacid, 1-(1-methylethyl)-
    • 1-Isopropyl-1H-1,2,3-benzotriazole-5-carboxylic acid
    • 1-ISO-PROPYLBENZOTRIAZOLE-5-CARBOXYLIC ACID
    • 1-propan-2-ylbenzotriazole-5-carboxylic acid
    • IBC 293
    • IPBT-5CA
    • 1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid
    • 1-Isopropylbenzotriazole-5-carboxylic acid
    • FSLLRY-NH2
    • SDCCGMLS-0066151.P001
    • RUTVRAJKELSHCC-UHFFFAOYSA-N
    • CHEMBL381638
    • HMS3413O22
    • HMS3677O22
    • CHEBI:92275
    • 1-Isopropyl-1H-1,2,3-benzotriazole-5-carboxylic acid, AldrichCPR
    • GTPL1597
    • GPR109 receptor agonist-1
    • IBC-293
    • 1-(propan-2-yl)-1h-1,2,3-benzotriazole-5-carboxylic acid
    • GPR109b Agonist - CAS 306935-41-1
    • BRD-K15196155-001-01-5
    • 1H-Benzotriazole-5-carboxylic acid, 1-(1-methylethyl)-
    • Oprea1_143042
    • SCHEMBL839123
    • IPBT-5CA; IBC-293
    • Q27078013
    • 306935-41-1
    • HMS3742O13
    • HMS3269G15
    • FT-0607977
    • J-504813
    • MFCD01570664
    • DTXSID70371532
    • 1-Isopropyl-1H-benzotriazole-5-carboxylic acid
    • NCGC00159577-01
    • 1-(Propan-2-yl)-1H-benzotriazole-5-carboxylic acid
    • IBC293
    • A820514
    • AKOS000210670
    • 1-isopropyl-benzotraizole-5-carboxylic acid
    • HMS556G08
    • CCG-248413
    • HY-107580
    • 1-(1-methylethyl)-1H-benzotriazole-5-carboxylic acid
    • PS-3172
    • Maybridge1_005244
    • BDBM50241028
    • 1-Isopropyl-1H-1,2,3-benzotriazole-5-carboxylicacid
    • G76485
    • BRD-K15196155-001-02-3
    • DB-047851
    • MDL： MFCD01570664
    • Inchi： 1S/C10H11N3O2/c1-6(2)13-9-4-3-7(10(14)15)5-8(9)11-12-13/h3-6H,1-2H3,(H,14,15)
    • InChI Key： RUTVRAJKELSHCC-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC2=C(C=1)N=NN2C(C)C)=O

Computed Properties

  • Exact Mass: 205.08500
  • Monoisotopic Mass: 205.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 68A^2

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: 229-230°C
  • Boiling Point: No date available
  • Flash Point: No date available
  • Refractive Index: 1.655
  • PSA: 68.01000
  • LogP: 1.71040
  • Vapor Pressure: No date available

1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid Security Information

1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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